Cas no 1785316-07-5 (4,4-difluoro-2-azaspiro4.4nonane hydrochloride)

• Product Name: 4,4-difluoro-2-azaspiro4.4nonane hydrochloride
• CAS No: 1785316-07-5
• MF: C₈H₁₄ClF₂N
• MW: 197.65326833725
• MDL: MFCD33032227
• CID: 5654774
• PubChem ID: 105451193
• Update Time: 2025-08-05

4,4-difluoro-2-azaspiro4.4nonane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1785316-07-5
• 4,4-difluoro-2-azaspiro[4.4]nonane hydrochloride
• EN300-27712577
• 4,4-difluoro-2-azaspiro4.4nonane hydrochloride

• MDL： MFCD33032227
• Inchi： 1S/C8H13F2N.ClH/c9-8(10)6-11-5-7(8)3-1-2-4-7;/h11H,1-6H2;1H
• InChI Key： ZWVHRZKXYRYMGG-UHFFFAOYSA-N
• SMILES： Cl.FC1(CNCC21CCCC2)F

Computed Properties

• Exact Mass: 197.0782835g/mol
• Monoisotopic Mass: 197.0782835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 4,4-difluoro-2-azaspiro4.4nonane hydrochloride

Introduction to 4,4-difluoro-2-azaspiro[4.4]nonane hydrochloride (CAS No. 1785316-07-5)

4,4-difluoro-2-azaspiro[4.4]nonane hydrochloride, identified by the CAS number 1785316-07-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic amine derivative features a unique structural motif consisting of a spiro carbon linking two six-membered rings, with fluorine substituents at the 4-position and an azacyclohexane core. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further exploration in drug development.

The molecular structure of 4,4-difluoro-2-azaspiro[4.4]nonane hydrochloride contributes to its distinctive chemical properties, including moderate lipophilicity and the ability to engage in hydrogen bonding due to the presence of the nitrogen atom in the azacyclohexane ring. These characteristics are critical for its potential role as an intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in spirocyclic compounds due to their structural rigidity and potential for binding to biological targets with high specificity. The fluorine atoms in 4,4-difluoro-2-azaspiro[4.4]nonane hydrochloride not only influence its metabolic stability but also enhance its interaction with biological receptors, a phenomenon known as "fluorine effect." This effect has been leveraged in the development of various drugs that exhibit improved pharmacokinetic profiles.

Current research in medicinal chemistry has highlighted the utility of spirocyclic amines in addressing neurological disorders, such as Alzheimer's disease and epilepsy. The structural framework of 4,4-difluoro-2-azaspiro[4.4]nonane hydrochloride aligns well with this area of study, as it can serve as a scaffold for designing molecules that modulate neurotransmitter activity. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on enzymes implicated in neurodegenerative processes.

The synthesis of 4,4-difluoro-2-azaspiro[4.4]nonane hydrochloride involves multi-step organic reactions, including cyclization and fluorination processes, which are critical for establishing the desired stereochemistry and functional groups. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards.

One of the key advantages of using 4,4-difluoro-2-azaspiro[4.4]nonane hydrochloride in drug discovery is its versatility as a building block for more complex molecules. By modifying specific positions on its structure, researchers can generate libraries of compounds with tailored biological activities. This approach is particularly valuable in high-throughput screening (HTS) campaigns aimed at identifying lead candidates for further development.

The pharmacological potential of 4,4-difluoro-2-azaspiro[4.4]nonane hydrochloride has also been explored in oncology research. The spirocyclic core and fluorine substituents may enable interactions with targets involved in cancer cell proliferation and survival. Early preclinical studies have demonstrated promising results in cell-based assays, indicating that this compound could be developed into an anticancer therapeutic.

In addition to its therapeutic applications, 4,4-difluoro-2-azaspiro[4.4]nonane hydrochloride has shown promise as a tool compound in chemical biology research. Its well-defined structure allows researchers to probe protein-ligand interactions using spectroscopic techniques such as NMR and X-ray crystallography. Such studies contribute to a deeper understanding of molecular recognition mechanisms, which is essential for rational drug design.

The future direction of research on CAS No. 1785316-07-5 is likely to focus on expanding its applications across multiple therapeutic areas. Collaborative efforts between synthetic chemists and biologists will be crucial in uncovering new derivatives with enhanced efficacy and reduced side effects. Furthermore, computational modeling techniques will play a significant role in predicting the behavior of this compound both in vitro and in vivo.

In conclusion, 4,4-difluoro-2-azaspiro[4.4]nonane hydrochloride represents a compelling subject of study due to its unique structural features and potential biological relevance. As research progresses, this compound is expected to contribute significantly to advancements in pharmaceutical science and medicine.